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Abstract

TES-991 is a potent and selective small molecule inhibitor of a-Amino-f-carboxymuconate-¢-
semialdehyde Decarboxylase (ACMSD), a key enzyme in the de novo NAD+ synthesis
pathway.[1][2] By inhibiting ACMSD, TES-991 modulates intracellular Nicotinamide Adenine
Dinucleotide (NAD+) levels, a critical cofactor in numerous metabolic pathways essential for
cellular energy and health.[3][4] This guide summarizes the current understanding of TES-991,
including its mechanism of action, preclinical data, and detailed experimental protocols for its
evaluation. The therapeutic potential of TES-991 is being explored in a range of diseases
associated with NAD+ deficiency, including metabolic disorders, and inflammatory conditions.

[4]

Introduction

Nicotinamide Adenine Dinucleotide (NAD+) is a vital coenzyme present in all living cells,
playing a fundamental role in cellular metabolism, energy production, and DNA repair. NAD+
levels decline with age and in various pathological conditions, contributing to mitochondrial
dysfunction and the progression of disease. ACMSD is a critical enzyme that stands at a
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branch point of the de novo NAD+ synthesis pathway, and its inhibition has been identified as a
promising therapeutic strategy to boost NAD+ levels.[5]

TES-991 is a novel, potent, and selective inhibitor of human ACMSD with a reported IC50 of 3
nM.[1][2] Its ability to increase intracellular NAD+ levels presents a promising therapeutic
approach for a variety of diseases.[1] Preclinical studies have demonstrated the potential of
TES-991 in models of liver and kidney disease.[4]

Mechanism of Action

TES-991 exerts its therapeutic effect by inhibiting the enzymatic activity of ACMSD. This
inhibition redirects the metabolic flux of the de novo NAD+ synthesis pathway, leading to an
increase in NAD+ levels within the cell. This, in turn, enhances mitochondrial function and can
protect cells from apoptosis.[4]
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check

© 2026 BenchChem. All rights reserved. 3/3 Tech Support


https://www.benchchem.com/product/b15561998/docs#exploring-the-therapeutic-potential-of-tes-991
https://www.benchchem.com/product/b15561998/docs#exploring-the-therapeutic-potential-of-tes-991
https://www.benchchem.com/product/b15561998/docs#exploring-the-therapeutic-potential-of-tes-991
https://www.benchchem.com/product/b15561998/docs#exploring-the-therapeutic-potential-of-tes-991
https://www.benchchem.com/product/b15561998?utm_src=pdf-bulk#bc-rfq
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15561998?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

